Cas no 1496951-94-0 (2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol
• CAS No: 1496951-94-0
• MF: C₁₀H₁₃Cl₂NO₂
• MW: 250.121721029282
• CID: 5170726
• PubChem ID: 65315014
• Update Time: 2025-06-15

2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(3,4-dichlorophenyl)methyl]amino]-
• 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13Cl2NO2/c11-9-2-1-7(3-10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
• InChI Key： BJPWIPQGTPQIPC-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(Cl)C(Cl)=C1)CO

Additional information on 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol

Comprehensive Overview of 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol (CAS No. 1496951-94-0)

2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol, with the CAS number 1496951-94-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dichlorophenyl and propane-1,3-diol structural motifs, exhibits potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a subject of ongoing studies in medicinal chemistry.

The compound's chemical structure features a 3,4-dichlorophenyl group attached to a methylamino moiety, further linked to a propane-1,3-diol backbone. This configuration imparts distinct physicochemical properties, such as solubility and stability, which are critical for its potential applications. Recent advancements in computational chemistry have enabled deeper insights into its binding affinities and mechanisms of action, aligning with the growing demand for precision medicine and targeted therapies.

In the context of current trends, 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol is often discussed alongside topics like green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, researchers are exploring catalyst-free or low-waste methods to produce such compounds. This aligns with broader societal concerns about carbon footprints and eco-friendly manufacturing, making the compound a relevant case study in modern chemical innovation.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest its structural analogs may influence neurotransmitter systems, sparking curiosity about its applicability in central nervous system (CNS) disorders. This connection resonates with popular searches on brain health and cognitive enhancers, further elevating its profile in both academic and public discourse.

From a technical standpoint, the synthesis of 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol involves multi-step organic reactions, including amination and hydroxylation processes. These methods are frequently optimized using high-throughput screening techniques, reflecting the industry's push toward automation and AI-driven drug discovery. Such innovations are often highlighted in scientific literature and patent filings, underscoring the compound's commercial and academic value.

In summary, 2-{(3,4-dichlorophenyl)methylamino}propane-1,3-diol (CAS No. 1496951-94-0) represents a compelling intersection of chemical ingenuity and biomedical potential. Its relevance to cutting-edge research and alignment with global trends like sustainability and health innovation ensure its continued prominence in scientific exploration. Future studies will likely focus on unlocking its full therapeutic capabilities while adhering to ethical and regulatory standards.